2-(Oxolan-3-yl)aniline
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Description
Properties
Molecular Formula |
C10H13NO |
|---|---|
Molecular Weight |
163.22 g/mol |
IUPAC Name |
2-(oxolan-3-yl)aniline |
InChI |
InChI=1S/C10H13NO/c11-10-4-2-1-3-9(10)8-5-6-12-7-8/h1-4,8H,5-7,11H2 |
InChI Key |
OVVYKPUEINWMTK-UHFFFAOYSA-N |
Canonical SMILES |
C1COCC1C2=CC=CC=C2N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-(Oxolan-3-yl)aniline typically involves the reaction of aniline with tetrahydrofuran derivatives under specific conditions. One common method includes the use of a catalyst to facilitate the reaction between aniline and 3-chlorotetrahydrofuran. The reaction is carried out under controlled temperature and pressure to ensure the desired product is obtained with high purity .
Industrial production methods for 2-(Oxolan-3-yl)aniline may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.
Chemical Reactions Analysis
2-(Oxolan-3-yl)aniline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding quinone derivatives.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Substitution: Nucleophilic substitution reactions can occur at the aniline group, where halogenated reagents can replace the hydrogen atoms, forming halogenated aniline derivatives.
Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or dichloromethane. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
2-(Oxolan-3-yl)aniline has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of various heterocyclic compounds and polymers.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-(Oxolan-3-yl)aniline involves its interaction with specific molecular targets and pathways. The aniline group can participate in hydrogen bonding and π-π interactions with biological molecules, influencing their function. The tetrahydrofuran ring can enhance the compound’s solubility and stability, facilitating its interaction with various enzymes and receptors .
Comparison with Similar Compounds
2-(Oxolan-3-yl)aniline can be compared with other similar compounds such as:
3-(Oxolan-3-yl)aniline: This compound has the aniline group attached at a different position on the tetrahydrofuran ring, leading to variations in its chemical and biological properties.
2-(Azolyl)anilines: These compounds contain an azole ring instead of a tetrahydrofuran ring, resulting in different reactivity and applications.
The uniqueness of 2-(Oxolan-3-yl)aniline lies in its specific structural arrangement, which imparts distinct chemical and physical properties, making it suitable for various specialized applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
